Cas no 879339-67-0 (1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-)

• Product Name: 1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-
• CAS No: 879339-67-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD12177505
• CID: 3208863
• PubChem ID: 20109468
• Update Time: 2023-10-31

1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-
• 3'-FLUORO-4'-METHOXY-2-METHYLPROPIOPHENONE
• 1-(3-fluoro-4-methoxyphenyl)-2-methyl-propan-1-one
• SCHEMBL4597925
• 1-(3-Fluoro-4-methoxy-phenyl)-2-methyl-propan-1-one
• N14060
• AKOS000346066
• 1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one
• DPKNPCNFNCRDCF-UHFFFAOYSA-N
• 1-(3-fluoro-4-methoxyphenyl)-2-methyl-1-propanone
• 879339-67-0

• MDL： MFCD12177505
• Inchi： 1S/C11H13FO2/c1-7(2)11(13)8-4-5-10(14-3)9(12)6-8/h4-7H,1-3H3
• InChI Key： DPKNPCNFNCRDCF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(F)=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones